4-methyl-8-phenyl-2H-pyrano[2,3-d]pyridazine-2,5(6H)-dione

• Molecular Formula: C14H10N2O3
• Molecular Weight: 254.24 g/mol
• IUPAC Name: 4-methyl-8-phenyl-6H-pyrano[2,3-d]pyridazine-2,5-dione
• InChI: InChI=1S/C14H10N2O3/c1-8-7-10(17)19-13-11(8)14(18)16-15-12(13)9-5-3-2-4-6-9/h2-7H,1H3,(H,16,18)
• InChI Key: FORQEKDHJBAUAF-UHFFFAOYSA-N
• SMILES: CC1=CC(=O)OC2=C1C(=O)NN=C2C3=CC=CC=C3

Description

4-methyl-8-phenyl-2H-pyrano[2,3-d]pyridazine-2,5(6H)-dione, also known as MPPD, is a heterocyclic compound that has gained significant attention in scientific research due to its potential applications in various fields. MPPD is a pyridazine derivative that possesses a fused pyran ring and a phenyl group, which makes it a unique and versatile molecule.

Mechanism of Action

The mechanism of action of 4-methyl-8-phenyl-2H-pyrano[2,3-d]pyridazine-2,5(6H)-dione is not fully understood, but it is believed to involve the inhibition of DNA topoisomerase II, an enzyme that is essential for DNA replication and cell division. 4-methyl-8-phenyl-2H-pyrano[2,3-d]pyridazine-2,5(6H)-dione may also induce apoptosis, a process of programmed cell death, in cancer cells by activating caspase enzymes.
Biochemical and Physiological Effects
4-methyl-8-phenyl-2H-pyrano[2,3-d]pyridazine-2,5(6H)-dione has been shown to have both biochemical and physiological effects. In vitro studies have demonstrated that 4-methyl-8-phenyl-2H-pyrano[2,3-d]pyridazine-2,5(6H)-dione can induce cell cycle arrest and apoptosis in cancer cells, while in vivo studies have shown that 4-methyl-8-phenyl-2H-pyrano[2,3-d]pyridazine-2,5(6H)-dione can inhibit tumor growth and metastasis in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-methyl-8-phenyl-2H-pyrano[2,3-d]pyridazine-2,5(6H)-dione in lab experiments is its high potency and selectivity against cancer cells. 4-methyl-8-phenyl-2H-pyrano[2,3-d]pyridazine-2,5(6H)-dione is also relatively easy to synthesize and can be obtained in large quantities. However, one limitation of using 4-methyl-8-phenyl-2H-pyrano[2,3-d]pyridazine-2,5(6H)-dione is its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for research on 4-methyl-8-phenyl-2H-pyrano[2,3-d]pyridazine-2,5(6H)-dione. One area of interest is the development of 4-methyl-8-phenyl-2H-pyrano[2,3-d]pyridazine-2,5(6H)-dione-based materials for use in electronic devices, such as organic light-emitting diodes and solar cells. Another area of research is the optimization of 4-methyl-8-phenyl-2H-pyrano[2,3-d]pyridazine-2,5(6H)-dione derivatives for use as antitumor agents, with a focus on improving their solubility and reducing their toxicity. Additionally, further studies are needed to fully understand the mechanism of action of 4-methyl-8-phenyl-2H-pyrano[2,3-d]pyridazine-2,5(6H)-dione and its potential applications in other fields, such as neuroscience and immunology.

Synthesis Methods

The synthesis of 4-methyl-8-phenyl-2H-pyrano[2,3-d]pyridazine-2,5(6H)-dione involves the condensation of 3,6-diamino-2,5-dihydro-1,4-benzoquinone with ethyl acetoacetate, followed by cyclization with hydrazine hydrate and phenylhydrazine. The resulting product is then subjected to oxidation with lead tetraacetate to yield 4-methyl-8-phenyl-2H-pyrano[2,3-d]pyridazine-2,5(6H)-dione.

Scientific Research Applications

4-methyl-8-phenyl-2H-pyrano[2,3-d]pyridazine-2,5(6H)-dione has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and organic electronics. In medicinal chemistry, 4-methyl-8-phenyl-2H-pyrano[2,3-d]pyridazine-2,5(6H)-dione has been shown to exhibit potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. 4-methyl-8-phenyl-2H-pyrano[2,3-d]pyridazine-2,5(6H)-dione has also been investigated for its potential use as an antiviral agent against HIV and herpes simplex virus.
In materials science, 4-methyl-8-phenyl-2H-pyrano[2,3-d]pyridazine-2,5(6H)-dione has been used as a building block for the synthesis of novel organic semiconductors and optoelectronic materials. 4-methyl-8-phenyl-2H-pyrano[2,3-d]pyridazine-2,5(6H)-dione-based materials have shown promising properties, such as high charge carrier mobility, good solubility, and thermal stability, making them suitable for use in electronic devices.